BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 2-Benzylcyclopentanone
(melting point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Benzylicyclopentanone

Cat. No.: B1335393

Technical Guide: Physical Properties of 2-
Benzylcyclopentanone
Introduction

2-Benzylcyclopentanone (CAS No. 2867-63-2) is a key chemical intermediate, notably
utilized in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as Loxoprofen.
A thorough understanding of its physical properties, particularly its melting and boiling points, is
critical for its synthesis, purification, handling, and storage in a research and development
setting. This technical guide provides a consolidated overview of the experimentally determined
and estimated physical properties of 2-Benzylcyclopentanone, details the standard
methodologies for their determination, and presents a logical workflow for such
characterization.

Physical Properties Data

The quantitative physical properties of 2-Benzylcyclopentanone are summarized in the table
below. The data is compiled from various chemical databases and technical literature. It is
important to note the distinction between experimentally measured values under specific
conditions and computationally estimated values.
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Property Value Conditions Source | Method
) ) Experimental
Melting Point 18-20 °C Standard Pressure ) )
(Freezing Point)[1]
Experimental
N ) 50 Pa (approx. 0.375 o
Boiling Point 145-155 °C (Vacuum Distillation)
mmHgQ)
[1]
Estimated
N ) 760 mmHg (Standard
Boiling Point ~285 °C (Nomograph
Pressure) )
Extrapolation)
N ) 760 mmHg (Standard )
Boiling Point 285.1 °C Estimated
Pressure)
- ) 760 mmHg (Standard ]
Boiling Point 265.23 °C Estimated (Rough)[2]
Pressure)
Molecular Formula C12H140
Molecular Weight 174.24 g/mol

Note: The melting point is reported as a freezing point in the cited patent literature. The boiling
point at standard pressure is an estimation based on the experimentally determined value at
reduced pressure.

Experimental Protocols

The following sections detail the standard laboratory protocols for determining the melting and
boiling points of a compound such as 2-Benzylcyclopentanone.

Melting Point Determination

Given that 2-Benzylcyclopentanone has a melting point near room temperature (18-20 °C),
the sample may be a solid or a liquid depending on the ambient laboratory conditions. If solid,
the following capillary method is standard. The sample should be cooled to ensure itis in a
solid state before measurement begins.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar digital device)
Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle (if sample is crystalline)

Procedure:

Sample Preparation: If the 2-Benzylcyclopentanone sample is solid, place a small amount
on a clean, dry watch glass. If necessary, finely powder the sample using a mortar and
pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample. A small amount of solid will be forced into the tube. Tap the sealed end of the tube
gently on a hard surface to pack the solid into the bottom. Repeat until a packed column of
2-3 mm of solid is achieved.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer is correctly positioned so that the bulb is level with the
sample.

Determination:

o Rapid Preliminary Measurement: Heat the apparatus rapidly to get an approximate melting
range. Observe the sample and note the temperature at which it begins to liquefy and the
temperature at which it is completely liquid.

o Accurate Measurement: Allow the apparatus to cool. Prepare a new sample and place it in
the apparatus. Heat rapidly to about 15-20 °C below the approximate melting point found
in the preliminary run. Then, reduce the heating rate to 1-2 °C per minute.

Data Recording: Carefully record the temperature at which the first drop of liquid appears
(T1) and the temperature at which the last crystal melts (T2). The melting point is reported as
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the range T1 — T2. For a pure compound, this range should be narrow (0.5-1.5 °C).

Boiling Point Determination (Micro-Scale Method)

For determining the boiling point of a small quantity of liquid, the micro-reflux or Thiele tube

method is highly effective.

Apparatus:

Thiele tube or a small test tube (10 x 75 mm) with a side arm

Capillary tube (sealed at one end)

Thermometer (calibrated)

Rubber band or wire to attach the test tube to the thermometer

Heating bath (oil bath) or Bunsen burner for Thiele tube

Pasteur pipette

Procedure:

Sample Preparation: Using a Pasteur pipette, add approximately 0.5 mL of liquid 2-
Benzylcyclopentanone to the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with its open end down.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. The
bottom of the test tube should be level with the thermometer bulb. The rubber band must be
positioned well above the level of the heating oil to prevent it from dissolving or snapping.

Heating: Clamp the assembly in a heating bath or insert it into the Thiele tube, ensuring the
heat-transfer fluid is above the level of the sample but below the side arm. Heat the
apparatus gently. Initially, air trapped in the capillary tube will escape as a slow stream of
bubbles.
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e Observation: As the temperature approaches the boiling point, the bubbling will become
more rapid as the vapor pressure of the liquid equals the atmospheric pressure. A
continuous and rapid stream of bubbles will emerge from the capillary tube.

o Data Recording: Remove the heat source once a vigorous stream of bubbles is observed.
The bubbling will slow down and stop as the apparatus cools. The moment the liquid is
drawn back into the capillary tube, the vapor pressure of the sample is equal to the external
pressure. Record the temperature at this exact moment. This temperature is the boiling point
of the liquid.

o Pressure Correction: Record the ambient atmospheric pressure. If it differs significantly from
760 mmHg, a correction may be necessary.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the physical characterization of a
novel or uncharacterized chemical sample, such as 2-Benzylcyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-Benzylcyclopentanone (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335393#physical-properties-of-2-
benzylcyclopentanone-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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